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Mahanimbine is a carbazole alkaloid that has been found in M. koenigii and has diverse biological activities. It is active against S. aureus and S. pyogenes (MIC100 = 50 µg/ml for both), as well as A. aegypti fourth instar larvae when used at a concentration of 100 µg/ml. Mahanimbine induces cell cycle arrest at the G0/G1 phase and apoptosis in Capan-2 and SW1190 cancer cells when used at a concentration of 7 µM, as well as inhibits proliferation in Capan-2, SW1190, BxPC-3, CFPAC-1, and HPAF-II cancer cells (IC50s = 3.5, 3.5, 16, 64, and 32 µM, respectively). It decreases body weight gain without affecting food intake and reduces increases in plasma total cholesterol and triglyceride levels in a rat model of high-fat diet-induced obesity when administered orally at a dose of 30 mg/kg.
Mahanimbine is a member of carbazoles.
(+)-Mahanimbine belongs to the class of org...